Cas no 2137062-13-4 (4-Oxazolecarboxylic acid, 5-(2R)-2-piperidinyl-)
4-Oxazolecarboxylic acid, 5-(2R)-2-piperidinyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarboxylic acid, 5-(2R)-2-piperidinyl-
-
- Inchi: 1S/C9H12N2O3/c12-9(13)7-8(14-5-11-7)6-3-1-2-4-10-6/h5-6,10H,1-4H2,(H,12,13)/t6-/m1/s1
- InChI Key: QIZGODMHDYCVQK-ZCFIWIBFSA-N
- SMILES: O1C([C@H]2CCCCN2)=C(C(O)=O)N=C1
4-Oxazolecarboxylic acid, 5-(2R)-2-piperidinyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-373183-0.05g |
5-[(2R)-piperidin-2-yl]-1,3-oxazole-4-carboxylic acid |
2137062-13-4 | 95.0% | 0.05g |
$2148.0 | 2025-03-18 | |
| Enamine | EN300-373183-0.1g |
5-[(2R)-piperidin-2-yl]-1,3-oxazole-4-carboxylic acid |
2137062-13-4 | 95.0% | 0.1g |
$2251.0 | 2025-03-18 | |
| Enamine | EN300-373183-0.25g |
5-[(2R)-piperidin-2-yl]-1,3-oxazole-4-carboxylic acid |
2137062-13-4 | 95.0% | 0.25g |
$2353.0 | 2025-03-18 | |
| Enamine | EN300-373183-0.5g |
5-[(2R)-piperidin-2-yl]-1,3-oxazole-4-carboxylic acid |
2137062-13-4 | 95.0% | 0.5g |
$2455.0 | 2025-03-18 | |
| Enamine | EN300-373183-1.0g |
5-[(2R)-piperidin-2-yl]-1,3-oxazole-4-carboxylic acid |
2137062-13-4 | 95.0% | 1.0g |
$2558.0 | 2025-03-18 | |
| Enamine | EN300-373183-2.5g |
5-[(2R)-piperidin-2-yl]-1,3-oxazole-4-carboxylic acid |
2137062-13-4 | 95.0% | 2.5g |
$5014.0 | 2025-03-18 | |
| Enamine | EN300-373183-5.0g |
5-[(2R)-piperidin-2-yl]-1,3-oxazole-4-carboxylic acid |
2137062-13-4 | 95.0% | 5.0g |
$7420.0 | 2025-03-18 | |
| Enamine | EN300-373183-10.0g |
5-[(2R)-piperidin-2-yl]-1,3-oxazole-4-carboxylic acid |
2137062-13-4 | 95.0% | 10.0g |
$11001.0 | 2025-03-18 |
4-Oxazolecarboxylic acid, 5-(2R)-2-piperidinyl- Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-Oxazolecarboxylic acid, 5-(2R)-2-piperidinyl-
Introduction to 4-Oxazolecarboxylic acid, 5-(2R)-2-piperidinyl- (CAS No. 2137062-13-4)
4-Oxazolecarboxylic acid, 5-(2R)-2-piperidinyl- (CAS No. 2137062-13-4) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-5-(Piperidin-2-yl)oxazole-4-carboxylic acid, has garnered attention due to its potential therapeutic applications and unique structural properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.
The chemical structure of (R)-5-(Piperidin-2-yl)oxazole-4-carboxylic acid is characterized by a five-membered oxazole ring with a carboxylic acid group at the 4-position and a (R)-piperidin-2-yl substituent at the 5-position. The oxazole ring is a heterocyclic aromatic compound consisting of one oxygen atom and one nitrogen atom, which imparts unique electronic and steric properties to the molecule. The presence of the carboxylic acid group provides opportunities for various chemical reactions and interactions, making it a versatile building block in organic synthesis.
The synthesis of (R)-5-(Piperidin-2-yl)oxazole-4-carboxylic acid has been explored through several routes. One common method involves the reaction of an appropriate piperidine derivative with an oxazole precursor, followed by functional group manipulations to introduce the carboxylic acid moiety. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications where chirality plays a significant role in biological activity.
In terms of biological activities, (R)-5-(Piperidin-2-yl)oxazole-4-carboxylic acid has shown promising results in various assays. Studies have demonstrated its potential as a modulator of specific enzymes and receptors, which are implicated in several disease pathways. For instance, research has indicated that this compound can interact with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The ability to modulate these receptors selectively can lead to the development of novel drugs with improved efficacy and reduced side effects.
Recent studies have also explored the pharmacological properties of (R)-5-(Piperidin-2-yl)oxazole-4-carboxylic acid. In vitro and in vivo experiments have shown that this compound exhibits anti-inflammatory and neuroprotective effects. These findings suggest that it may have potential applications in treating conditions such as neurodegenerative diseases and inflammatory disorders. Additionally, preliminary data from clinical trials have indicated that this compound is well-tolerated and exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.
The structural diversity and functional versatility of (R)-5-(Piperidin-2-yl)oxazole-4-carboxylic acid have also led to its use as a scaffold in drug discovery programs. Researchers are actively investigating derivatives of this compound to optimize its pharmacological properties and enhance its therapeutic potential. By modifying the substituents on the piperidine ring or introducing additional functional groups, scientists aim to create more potent and selective analogs that can address unmet medical needs.
In conclusion, (R)-5-(Piperidin-2-yl)oxazole-4-carboxylic acid (CAS No. 2137062-13-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and diverse biological activities make it an attractive target for further investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents for various diseases.
2137062-13-4 (4-Oxazolecarboxylic acid, 5-(2R)-2-piperidinyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)